Cas no 1261752-68-4 (2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261752-68-4
• MF: C₁₉H₁₁F₆NO₂
• MW: 399.286566019058
• CID: 4987855
• Update Time: 2025-11-07

2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C19H11F6NO2/c20-18(21,22)27-16-10-3-1-6-12(16)14-8-5-9-15(26-14)13-7-2-4-11-17(13)28-19(23,24)25/h1-11H
• InChI Key： CKJGYHFKCROJME-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=CC=C(C2C=CC=CC=2OC(F)(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 456
• XLogP3: 6.5
• Topological Polar Surface Area: 31.4

Additional information on 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine

2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine: A Comprehensive Overview

The compound 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine, also known by its CAS Registry Number 1261752-68-4, is a synthetic organic molecule that has garnered significant attention in the fields of pharmaceuticals, materials science, and analytical chemistry. This compound belongs to a class of pyridine derivatives with unique structural features, making it a subject of interest for researchers exploring novel applications in drug discovery, fluorescence imaging, and sensor technologies.

Pyridine-based compounds are well-known for their versatile electronic properties, which make them suitable candidates for a wide range of applications. The trifluoromethoxy group attached to the phenyl rings introduces strong electron-withdrawing effects, significantly altering the chemical reactivity and photophysical properties of the molecule. This feature makes 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine highly sensitive to environmental changes, rendering it an excellent candidate for use in fluorescent sensors and chemical detection systems.

Recent studies have highlighted the potential of this compound in biomedical imaging. Its robust fluorescence properties under UV excitation make it a valuable tool for in vitro and in vivo imaging applications. Researchers have successfully utilized this compound as a fluorescent probe to detect specific biomolecules, such as proteins and nucleic acids, due to its high sensitivity and selectivity.

Another promising application of 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine lies in its use as a building block for supramolecular assemblies. The presence of multiple phenyl rings with electron-withdrawing groups facilitates the formation of complex molecular architectures through non-covalent interactions. This property has been leveraged to develop novel materials with applications in nanotechnology and catalysis.

Recent advancements in crystallography have provided deeper insights into the structural properties of this compound. X-ray diffraction studies have revealed that 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine exhibits a highly ordered crystalline structure, which is crucial for its application in luminescent materials. The precise arrangement of the molecules in the crystal lattice contributes to its excellent light-emitting properties.

Furthermore, this compound has shown remarkable stability under harsh chemical conditions, making it an ideal candidate for use in analytical chemistry. Its resistance to degradation ensures long-term reliability in applications such as dyes, pigments, and chemical reagents.

In summary, 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine (CAS NO 1261752-68-4) is a multifaceted compound with a wide range of applications in the biomedical and materials sciences. Its unique combination of structural features, electronic properties, and photophysical characteristics positions it as a valuable asset for researchers seeking innovative solutions in fluorescence imaging, sensing technologies, and nanomaterials.